4-Cyclobutylamino-2,5-dichloro-pyrimidine

• Molecular Formula: C8H9Cl2N3
• Molecular Weight: 218.08 g/mol
• IUPAC Name: 2,5-dichloro-N-cyclobutylpyrimidin-4-amine
• InChI: InChI=1S/C8H9Cl2N3/c9-6-4-11-8(10)13-7(6)12-5-2-1-3-5/h4-5H,1-3H2,(H,11,12,13)
• InChI Key: WONSKPSCVWKVBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC(=NC=C2Cl)Cl

Description

4-Cyclobutylamino-2,5-dichloro-pyrimidine is a useful research compound. Its molecular formula is C8H9Cl2N3 and its molecular weight is 218.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4,5-trichloro-pyrimidine (0.5 M in DMSO) cyclobutyl amine (0.5 M in DMSO, 160 μL) and DIEA (neat, 30 μL) were added to an 8-ml reaction vial. The vial was capped and the contents shaken at 25° C. for 22 h. The reaction mixture was concentrated in Genevac to provide 4-cyclobutylamino-2,5-dichloro-pyrimidine. The solid was treated with C16 (0.5 M in DMSO, 160 μL), concentrated in Genevac, and the resultant residue treated with EtOAc (160 ul). The vial was capped and the contents shaken at 75° C. for 22.5 hours. The reaction mixture was then concentrated in Genevac. The resultant crude product was dissolved in DMSO and purified by HPLC to provide 418 (11.9 mg, 35%). APCI LCMS: Retention time: 3.00 min (Method A), Observed mass: 419.99 [M+H].